3-[(4-chlorophenyl)thio]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]propanamide

• Molecular Formula: C19H21ClN2O3S2
• Molecular Weight: 425 g/mol
• IUPAC Name: 3-(4-chlorophenyl)sulfanyl-N-(4-pyrrolidin-1-ylsulfonylphenyl)propanamide
• InChI: InChI=1S/C19H21ClN2O3S2/c20-15-3-7-17(8-4-15)26-14-11-19(23)21-16-5-9-18(10-6-16)27(24,25)22-12-1-2-13-22/h3-10H,1-2,11-14H2,(H,21,23)
• InChI Key: FJHYFNAQAYBERI-UHFFFAOYSA-N
• SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)CCSC3=CC=C(C=C3)Cl

Description

3-[(4-chlorophenyl)thio]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]propanamide is a chemical compound that is widely used in scientific research applications due to its unique properties. This chemical compound is also known as CP-122,721 and is classified as a selective and potent antagonist for the neuropeptide Y Y5 receptor.

Mechanism of Action

The mechanism of action of 3-[(4-chlorophenyl)thio]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]propanamide involves the selective and potent antagonism of the neuropeptide Y Y5 receptor. This receptor is involved in several physiological processes, including food intake, energy homeostasis, and anxiety-related behaviors. By blocking the activity of this receptor, 3-[(4-chlorophenyl)thio]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]propanamide can modulate these physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(4-chlorophenyl)thio]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]propanamide are complex and depend on the specific physiological process being studied. In general, this chemical compound can modulate food intake, energy homeostasis, and anxiety-related behaviors by blocking the activity of the neuropeptide Y Y5 receptor.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[(4-chlorophenyl)thio]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]propanamide in lab experiments is its selectivity and potency as a neuropeptide Y Y5 receptor antagonist. This allows researchers to modulate the activity of this receptor with a high degree of precision. However, one of the limitations of using this chemical compound is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the study of 3-[(4-chlorophenyl)thio]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]propanamide. One direction is the study of its effects on other physiological processes, such as sleep regulation and pain perception. Another direction is the development of more efficient synthesis methods for this chemical compound. Finally, the use of 3-[(4-chlorophenyl)thio]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]propanamide in the development of novel therapeutics for obesity and anxiety-related disorders is also a promising future direction.

Synthesis Methods

The synthesis of 3-[(4-chlorophenyl)thio]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]propanamide is a complex process that involves several steps. The first step involves the synthesis of 4-(1-pyrrolidinylsulfonyl)aniline, which is then reacted with 4-chlorobenzenethiol to produce 4-(4-chlorophenylthio)aniline. The final step involves the reaction of 4-(4-chlorophenylthio)aniline with 3-bromopropionyl chloride to produce 3-[(4-chlorophenyl)thio]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]propanamide.

Scientific Research Applications

3-[(4-chlorophenyl)thio]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]propanamide is widely used in scientific research applications. One of the major applications of this chemical compound is in the study of neuropeptide Y Y5 receptor antagonists. This receptor is involved in several physiological processes, including food intake, energy homeostasis, and anxiety-related behaviors. The use of 3-[(4-chlorophenyl)thio]-N-[4-(1-pyrrolidinylsulfonyl)phenyl]propanamide in the study of neuropeptide Y Y5 receptor antagonists has provided valuable insights into the role of this receptor in these physiological processes.